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Compound of Interest

Compound Name: Multi-kinase-IN-4

Cat. No.: B12381351

For researchers, scientists, and drug development professionals, ensuring safe handling and
proper disposal of chemical compounds is paramount. This guide provides detailed procedures
for the disposal of Multi-kinase-IN-4, promoting a safe and compliant laboratory environment.
While the Safety Data Sheet (SDS) for a closely related compound, MET kinase-IN-4, indicates
it is not classified as a hazardous substance, it is best practice to handle all research chemicals
with caution and follow institutional and local regulations for chemical waste disposal.[1]

Key Compound Information

Below is a summary of the available data for MET kinase-IN-4, which shares the same CAS
number as Multi-kinase-IN-4.

Identifier Value Reference
Product Name MET kinase-IN-4 [1]
Catalog No. HY-18309 [1]
CAS No. 888719-03-7 [1]
Formula C25H16F2N403 [1]
Molecular Weight 458.42 [1]
Hazard Classification Not a hazardous substance or o

mixture
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Disposal Protocol

Even though Multi-kinase-IN-4 may not be officially classified as hazardous, it is
recommended to treat it as a hazardous chemical waste to ensure maximum safety.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound, ensure you are wearing appropriate PPE, including:
o Safety goggles

e Lab coat

* Gloves

Step 2: Waste Collection

» Labeling: Designate a specific, compatible waste container for Multi-kinase-IN-4 waste. The
container must be clearly labeled with the words "Hazardous Waste" and the full chemical
name, "Multi-kinase-IN-4".[2] Do not use abbreviations or chemical formulas.[2]

o Container Integrity: Use a container that is in good condition, free from leaks or cracks, and
has a secure lid.[2] The original container is often a suitable choice for waste collection.[3]

o Segregation: Store the waste container in a designated area, segregated from incompatible
wastes.[2]

Step 3: Disposal of Empty Containers

 Triple Rinsing: Empty containers of Multi-kinase-IN-4 should be triple-rinsed with an
appropriate solvent.[2]

e Rinsate Collection: The rinsate from the triple-rinsing process must be collected and treated
as hazardous waste.[2] Add it to your designated Multi-kinase-IN-4 waste container.

» Final Disposal: After triple-rinsing and allowing the container to air dry, it may be disposed of
in the regular trash, provided any labels identifying it as hazardous have been defaced.[2][3]
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Step 4: Final Disposal of Chemical Waste

o Contact EH&S: Once your waste container is full, or you no longer need to dispose of this
chemical, contact your institution's Environmental Health and Safety (EH&S) department to
schedule a waste pickup.[2][3]

e Do Not Dispose Down the Drain: Under no circumstances should chemical waste be
disposed of down the sink or in the regular trash.[2][3]

Disposal Workflow
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Multi-kinase-IN-4 Disposal Workflow
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Caption: Disposal workflow for Multi-kinase-IN-4.

This comprehensive approach to the disposal of Multi-kinase-IN-4 prioritizes safety and
regulatory compliance within the laboratory setting. Always consult your institution's specific
guidelines and your EH&S department for any additional requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Multi-
kinase-IN-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381351#multi-kinase-in-4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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